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Compound of Interest

Compound Name: (R)-Amlodipine-d4

Cat. No.: B15145065

An In-depth Technical Guide to the Physical and Chemical Properties of (R)-Amlodipine-d4

Introduction

(R)-Amlodipine-d4 is the deuterated form of (R)-Amlodipine, the R-enantiomer of the widely
prescribed antihypertensive drug, Amlodipine.[1] As a dihydropyridine calcium channel blocker,
Amlodipine's therapeutic effects are primarily attributed to the (S)-enantiomer, while the (R)-
enantiomer exhibits significantly less activity.[1][2] (R)-Amlodipine-d4 serves as a crucial
internal standard in pharmacokinetic and metabolic studies of Amlodipine, where its distinct
mass allows for precise quantification by mass spectrometry.[3] This guide provides a
comprehensive overview of the known physical and chemical properties of (R)-Amlodipine-d4,
with comparative data for its non-deuterated counterpart, (R)-Amlodipine.

Chemical Structure and Nomenclature

(R)-Amlodipine-d4 is systematically named (4R)-2-[[2-Amino(ethoxy-d4)]methyl]-4-(2-
chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic Acid 3-Ethyl 5-Methyl Ester.[4] The
"-d4" designation indicates that four hydrogen atoms on the ethoxy group have been replaced
with deuterium atoms.

Physical and Chemical Properties

While extensive experimental data for (R)-Amlodipine-d4 is not widely available due to its
primary use as an analytical standard, its properties can be reliably inferred from the well-
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characterized (R)-Amlodipine. The primary difference lies in the molecular weight, which is
increased by the mass of the four deuterium atoms.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of (R)-Amlodipine-
d4 and (R)-Amlodipine.

Table 1: General and Physical Properties

Property (R)-Amlodipine-d4 (R)-Amlodipine
Molecular Formula C20H21D4CIN20s C20H25CIN20s
Molecular Weight 412.90 g/mol 408.88 g/mol
Appearance Solid White to Off-White Solid
Melting Point Not available 101-103°C

Boiling Point (Predicted) Not available 527.2 £50.0 °C

Density (Predicted) Not available 1.227 + 0.06 g/cm?3

Table 2: Solubility and Dissociation

Property Value

Slightly soluble in Acetonitrile, Chloroform, and
(R)-Amlodipine Solubility Methanol. Amlodipine is sparingly soluble in
water and ethanol.

pKa (Amlodipine) 8.6-9.45

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of (R)-Amlodipine-d4. While
specific spectra for the deuterated compound are proprietary, the expected data would be very
similar to that of (R)-Amlodipine, with key differences in the mass spectrum and the
disappearance of certain signals in the *H NMR spectrum.
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Mechanism of Action: Calcium Channel Blockade

Amlodipine is a dihydropyridine calcium channel blocker that inhibits the influx of calcium ions
through L-type calcium channels in vascular smooth muscle and cardiac muscle. This leads to

vasodilation and a subsequent reduction in blood pressure.
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Mechanism of Action of Amlodipine
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Workflow for Characterization of (R)-Amlodipine-d4

Synthesis of Deuterated Precursor

Coupling with Amlodipine Backbone

Purification (e.g., HPLC)

Structural Confirmation

NMR Spectroscopy Mass Spectrometry Purity Assessment (e.g., HPLC)

Certified Internal Standard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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